2-Amino-5-chloro-cis,cis-muconic 6-semialdehyde

• Molecular Formula: C6H6ClNO3
• Molecular Weight: 175.57 g/mol
• IUPAC Name: (2E,4E)-2-amino-5-chloro-6-oxohexa-2,4-dienoic acid
• InChI: InChI=1S/C6H6ClNO3/c7-4(3-9)1-2-5(8)6(10)11/h1-3H,8H2,(H,10,11)/b4-1+,5-2+
• InChI Key: YEIFVAPTZWXPNE-GRSRPBPQSA-N
• Isomeric SMILES: C(=C(\C=O)/Cl)\C=C(/C(=O)O)\N
• Canonical SMILES: C(=C(C=O)Cl)C=C(C(=O)O)N

Description

2-amino-5-chloro-cis,cis-muconic 6-semialdehyde is a muconic semialdehyde having amino and chloro substituents at positions 2 and 5 respectively. It has a role as a metabolite. It is a muconic semialdehyde, an organochlorine compound, an alpha,beta-unsaturated monocarboxylic acid and a non-proteinogenic alpha-amino acid. It is a tautomer of a 2-amino-5-chloro-cis,cis-muconate 6-semialdehyde zwitterion.

Scientific Research Applications

Biodegradation and Environmental Applications

2-Amino-5-chloro-cis,cis-muconic 6-semialdehyde plays a significant role in the biodegradation of various compounds. For instance, it acts as an intermediate in the breakdown of nitrobenzene and 2-aminophenol by Pseudomonas pseudoalcaligenes, contributing to the environmental degradation of these pollutants (He, Davis, & Spain, 1998). Additionally, it's involved in the metabolic pathway of 4-amino-3-hydroxybenzoic acid in Bordetella sp., further emphasizing its role in bacterial degradation pathways (Orii, Takenaka, Murakami, & Aoki, 2004).

Enzymatic Characteristics and Molecular Biology

Research into the enzymatic properties of compounds related to 2-Amino-5-chloro-cis,cis-muconic 6-semialdehyde has provided insights into molecular biology and biochemistry. Studies have explored the purification and characterization of related enzymes, revealing information about their molecular mass, optimal pH for activity, and ability to oxidize analogous compounds (He, Davis, & Spain, 1998). Such research enhances our understanding of enzyme functions and their applications in biotechnology.

Pathway Analysis in Microorganisms

The role of 2-Amino-5-chloro-cis,cis-muconic 6-semialdehyde in various metabolic pathways of microorganisms is a subject of active research. It's involved in the degradation pathways of aromatic compounds in bacteria, highlighting its ecological importance in bioremediation and the natural breakdown of pollutants (Orii et al., 2004). Understanding these pathways is crucial for developing strategies to manage environmental pollution.